Cas no 117820-99-2 (6,7-Dibromo-1,4-dihydroanthracene)

• Product Name: 6,7-Dibromo-1,4-dihydroanthracene
• CAS No: 117820-99-2
• MF: C₁₄H₁₀Br₂
• MW: 338.037202358246
• CID: 2084715
• PubChem ID: 14244748
• Update Time: 2025-06-08

6,7-Dibromo-1,4-dihydroanthracene Chemical and Physical Properties

Names and Identifiers

• 6,7-Dibromo-1,4-dihydroanthracene
• 117820-99-2

• Inchi： 1S/C14H10Br2/c15-13-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14(13)16/h1-2,5-8H,3-4H2
• InChI Key： UXQHFXWEKCUBAE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=CC3CC=CCC=3C=C2C=1)Br

Computed Properties

• Exact Mass: 337.91288Da
• Monoisotopic Mass: 335.91493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Additional information on 6,7-Dibromo-1,4-dihydroanthracene

Introduction to 6,7-Dibromo-1,4-dihydroanthracene (CAS No. 117820-99-2)

6,7-Dibromo-1,4-dihydroanthracene (CAS No. 117820-99-2) is a brominated derivative of anthracene, a polycyclic aromatic hydrocarbon (PAH). This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, organic synthesis, and medicinal chemistry. The presence of bromine atoms at the 6 and 7 positions imparts specific reactivity and stability properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

In the realm of materials science, 6,7-Dibromo-1,4-dihydroanthracene has been explored for its potential use in the development of organic semiconductors and photovoltaic materials. Recent studies have shown that the brominated structure can enhance the charge transport properties and photophysical characteristics of these materials. For instance, a study published in Journal of Materials Chemistry C (2023) demonstrated that 6,7-Dibromo-1,4-dihydroanthracene-based polymers exhibited improved electron mobility and stability under various environmental conditions.

In organic synthesis, 6,7-Dibromo-1,4-dihydroanthracene serves as a versatile building block for the construction of complex molecular architectures. Its reactivity with various nucleophiles and transition metals allows for the formation of diverse functional groups and ring systems. A notable example is its use in the synthesis of anthracene-based dendrimers, which have applications in drug delivery systems and nanotechnology. A research article in Organic Letters (2022) highlighted the successful synthesis of a series of dendrimers using 6,7-Dibromo-1,4-dihydroanthracene as a core unit.

In the field of medicinal chemistry, 6,7-Dibromo-1,4-dihydroanthracene has been investigated for its potential therapeutic applications. The brominated structure can influence the biological activity and pharmacokinetic properties of anthracene derivatives. For example, a study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that certain derivatives of 6,7-Dibromo-1,4-dihydroanthracene exhibited potent anticancer activity against various human cancer cell lines. The researchers found that these compounds could selectively induce apoptosis in cancer cells while sparing normal cells.

The synthesis of 6,7-Dibromo-1,4-dihydroanthracene typically involves multi-step processes that include bromination reactions and hydrogenation steps. A common synthetic route involves the bromination of anthracene followed by reduction to form the dihydro derivative. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For instance, a study in (2023) described a novel protocol using microwave-assisted bromination and catalytic hydrogenation under mild conditions.

The physical properties of 6,7-Dibromo-1,4-dihydroanthracene, such as its melting point (approximately 250°C), solubility in organic solvents like dichloromethane and dimethylformamide (DMF), and its stability under various conditions, make it suitable for use in a wide range of applications. Its photophysical properties, including absorption and emission spectra, are also important considerations for its use in optoelectronic devices.

In conclusion, 6,7-Dibromo-1,4-dihydroanthracene (CAS No. 117820-99-2) is a versatile compound with significant potential in materials science, organic synthesis, and medicinal chemistry. Ongoing research continues to uncover new applications and improve synthetic methods for this intriguing molecule. As our understanding of its properties deepens, it is likely that we will see even more innovative uses for this compound in the future.